Cas no 2172162-45-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2172162-45-5
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6186907
• PubChem ID: 165577384
• Update Time: 2025-11-06

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-oxopiperazin-1-yl}acetic acid
• EN300-1536519
• 2172162-45-5

• Inchi： 1S/C26H29N3O6/c1-16(25(33)29-12-11-28(14-24(31)32)23(30)13-29)17(2)27-26(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,34)(H,31,32)
• InChI Key： DBPWRVSNHXUBAI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N1CC(N(CC(=O)O)CC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic Acid (CAS No. 2172162-45-5)

The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-oxopiperazin-1-yl}acetic acid, identified by the CAS number 2172162-45-5, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of amino acids derivatives, specifically tailored for its unique structural features and functional groups. The molecule incorporates a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoyl substituent, making it a valuable tool in medicinal chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging state-of-the-art techniques such as solid-phase synthesis and microwave-assisted reactions. These methods not only enhance the efficiency of synthesis but also ensure high purity and structural integrity. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amine moiety during synthesis. This feature is particularly advantageous in multi-step syntheses where selective protection and deprotection are critical.

Structurally, the compound exhibits a piperazine ring system, which is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the Fmoc group introduces additional electronic and steric effects, further modulating the molecule's properties. The methylbutanoyl substituent adds hydrophobic character to the molecule, potentially enhancing its bioavailability and target affinity.

Emerging research highlights the potential of this compound in various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders, making it a promising candidate for diabetes management. Additionally, its structural versatility allows for further functionalization, enabling exploration into other therapeutic domains such as oncology and neurodegenerative diseases.

In terms of pharmacokinetics, preliminary data suggest favorable absorption profiles due to its balanced hydrophilic and lipophilic properties. However, further studies are required to fully characterize its pharmacokinetic behavior in vivo. The integration of computational modeling techniques with experimental data has provided valuable insights into its potential drug-like properties.

From an industrial perspective, the synthesis of this compound adheres to green chemistry principles, minimizing waste generation and optimizing resource utilization. This aligns with global efforts to promote sustainable practices in chemical manufacturing. Moreover, its compatibility with high-throughput screening platforms facilitates rapid assessment of its biological activity against diverse targets.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2 oxopiperazin 1 yl}acetic acid (CAS No. 2172162 45 5) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with advanced synthetic methodologies and promising biological activity profiles, positions it as a key player in the development of novel therapeutic agents.